Cas no 2866307-39-1 (Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester )

Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester is a specialized organic compound featuring a cyclobutane core substituted with a hydroxyl group and a 4-(trifluoromethoxy)phenyl moiety. The methyl ester functional group enhances its stability and solubility, making it suitable for synthetic applications in medicinal chemistry and material science. The trifluoromethoxy group contributes to its unique electronic properties, potentially improving binding affinity in biologically active molecules. This compound is valuable as an intermediate in the synthesis of pharmaceuticals or agrochemicals, where its structural motifs may confer desirable pharmacokinetic or physicochemical properties. Its well-defined stereochemistry and functional group compatibility further support its utility in targeted organic transformations.
Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester  structure
2866307-39-1 structure
Product Name:Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester
CAS No:2866307-39-1
MF:C13H13F3O4
MW:290.235134840012
CID:5562695
Update Time:2025-06-14

Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]cyclobutanecarboxylate (ACI)
    • Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester
    • Inchi: 1S/C13H13F3O4/c1-19-11(18)12(6-9(17)7-12)8-2-4-10(5-3-8)20-13(14,15)16/h2-5,9,17H,6-7H2,1H3
    • InChI Key: OHHCBNCMNXDUPB-UHFFFAOYSA-N
    • SMILES: O=C(C1(CC(O)C1)C1C=CC(OC(F)(F)F)=CC=1)OC

Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester Pricemore >>

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Additional information on Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester

Comprehensive Overview of Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester (CAS No. 2866307-39-1)

The compound Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester (CAS No. 2866307-39-1) is a specialized organic molecule with a unique structural framework. Its chemical structure combines a cyclobutane ring with a hydroxy group and a trifluoromethoxy-substituted phenyl moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the methyl ester functional group enhances its stability and bioavailability, which is critical for applications in drug development and material science.

In recent years, the demand for fluorinated compounds like Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester has surged due to their exceptional properties. Fluorinated molecules are known for their metabolic stability, lipophilicity, and ability to modulate biological activity. Researchers are particularly interested in how the trifluoromethoxy group influences the compound's interaction with biological targets, a topic frequently searched in academic and industrial databases. This aligns with the growing trend of exploring fluorine-containing compounds in medicinal chemistry.

The synthesis of CAS No. 2866307-39-1 involves multi-step organic reactions, often starting from readily available precursors like cyclobutanecarboxylic acid derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are employed to achieve high yields and purity. These methods are frequently discussed in forums and publications, reflecting the compound's relevance in modern synthetic chemistry. The hydroxy group at the 3-position also opens avenues for further derivatization, making it a versatile intermediate.

Applications of Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester extend beyond pharmaceuticals. Its structural features make it a candidate for developing advanced materials, such as liquid crystals and polymers with tailored properties. The trifluoromethoxy group, in particular, contributes to thermal and chemical stability, a key consideration in material science. This dual applicability in life sciences and material engineering underscores its interdisciplinary importance.

From an analytical perspective, characterizing CAS No. 2866307-39-1 requires sophisticated techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are critical for regulatory compliance and research reproducibility. The integration of computational chemistry tools, such as molecular docking, further aids in understanding its behavior at the molecular level. Such analyses are often highlighted in user queries related to compound characterization.

Environmental and safety considerations for Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester are also paramount. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, aligning with the global push toward green chemistry. This aspect resonates with users searching for sustainable chemical practices.

In conclusion, Cyclobutanecarboxylic acid, 3-hydroxy-1-[4-(trifluoromethoxy)phenyl]-, methyl ester (CAS No. 2866307-39-1) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure, synthetic versatility, and broad applicability make it a valuable subject for researchers and industries alike. As the scientific community continues to explore fluorinated compounds and advanced materials, this compound is poised to remain a focal point in innovation and discovery.

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